(17alpha)-17-(Acetyloxy)estra-1,3,5(10)-trien-3-yl methyl 2,3,4-tri-O-acetyl-beta-D-glucopyranosiduronate

• IUPAC Name: methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[[(8R,9S,13S,14S,17R)-17-acetyloxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylate
• InChI: InChI=1S/C33H42O12/c1-16(34)40-26-12-11-25-24-9-7-20-15-21(8-10-22(20)23(24)13-14-33(25,26)5)44-32-30(43-19(4)37)28(42-18(3)36)27(41-17(2)35)29(45-32)31(38)39-6/h8,10,15,23-30,32H,7,9,11-14H2,1-6H3/t23-,24-,25+,26-,27+,28+,29+,30-,32-,33+/m1/s1
• InChI Key: RWNQOWSIOCGYAE-DBXQIJSJSA-N
• Canonical SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)OC)OC(=O)C)OC(=O)C)OC(=O)C)C
• Isomeric SMILES: CC(=O)O[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)OC)OC(=O)C)OC(=O)C)OC(=O)C)C
• Molecular Formula: C33H42O12
• DSSTOX Substance ID: DTXSID60746932
• Molecular Weight: 630.7 g/mol
• CAS RN: 59495-70-4

Description

(17alpha)-17-(Acetyloxy)estra-1,3,5(10)-trien-3-yl methyl 2,3,4-tri-O-acetyl-beta-D-glucopyranosiduronate, also known as (17alpha)-17-(Acetyloxy)estra-1,3,5(10)-trien-3-yl methyl 2,3,4-tri-O-acetyl-beta-D-glucopyranosiduronate, is a useful research compound. Its molecular formula is C33H42O12 and its molecular weight is 630.687. The purity is usually 95%.
BenchChem offers high-quality (17alpha)-17-(Acetyloxy)estra-1,3,5(10)-trien-3-yl methyl 2,3,4-tri-O-acetyl-beta-D-glucopyranosiduronate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (17alpha)-17-(Acetyloxy)estra-1,3,5(10)-trien-3-yl methyl 2,3,4-tri-O-acetyl-beta-D-glucopyranosiduronate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reproductive Health and Contraception

Research has delved into the use of hormonal contraceptives containing estrogens and progestogens, highlighting their role in reproductive health management. For instance, a study reviews the clinical use of monthly injectable contraceptive preparations, offering insights into their effectiveness, continuation rates, and impact on menstrual cycle regulation, comparing favorably with other contraceptive methods (Toppozada, 1977). Another review focuses on "once-a-month" combined injectable contraceptives, developed to address menstrual irregularities and discontinuation of progestogen-only contraceptives. This review emphasizes their efficacy, safety, and acceptability, providing a comprehensive overview of different formulations used worldwide (Newton, D'arcangues, & Hall, 1994).

Environmental Impact of Hormonal Compounds

The environmental dissemination of steroidal estrogens from livestock waste presents a significant concern due to their potential endocrine-disrupting effects on aquatic species. A literature review on manure-borne estrogens assesses their physicochemical properties, excretion by livestock, and environmental fate, pointing to the need for more research on their impact on water quality and the mechanisms of degradation, sorption, and transport (Hanselman, Graetz, & Wilkie, 2003).